Cas no 54824-07-6 (4-Piperidinecarboxylic acid, 4-phenyl-, methyl ester)

4-Piperidinecarboxylic acid, 4-phenyl-, methyl ester structure
54824-07-6 structure
Product Name:4-Piperidinecarboxylic acid, 4-phenyl-, methyl ester
CAS No:54824-07-6
MF:C13H17NO2
MW:219.279583692551
CID:1591859
PubChem ID:545827
Update Time:2025-04-21

4-Piperidinecarboxylic acid, 4-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxylic acid, 4-phenyl-, methyl ester
    • 4-Phenyl-4-piperidinecarboxylic acid methyl ester
    • 4-phenylpiperidine-4-carboxylic acid methyl ester
    • methyl 4-phenylpiperidine-4-carboxylate
    • 4-Phenyl-piperidine-4-carboxylic acid methyl ester
    • 54824-07-6
    • 4 -methoxycarbonyl-4-phenylpiperidine
    • SCHEMBL378799
    • NS00113937
    • 4-Methoxycarbonyl-4-phenylpiperidine
    • Methyl 4-phenyl-4-piperidinecarboxylate #
    • DB-326612
    • Inchi: 1S/C13H17NO2/c1-16-12(15)13(7-9-14-10-8-13)11-5-3-2-4-6-11/h2-6,14H,7-10H2,1H3
    • InChI Key: KUISDPUHRPZRFF-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C2C=CC=CC=2)CCNCC1)=O

Computed Properties

  • Exact Mass: 219.12601
  • Monoisotopic Mass: 219.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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